C.I. Acid yellow 172

Specification

• CAS No.: 15792-51-5
• Molecular Formula: C22H16Cl2N5NaO6S2
• Molecular Weight: 604.4 g/mol
• IUPAC Name: sodium;2,5-dichloro-4-[3-methyl-5-oxo-4-[[3-(phenylsulfamoyl)phenyl]diazenyl]-4H-pyrazol-1-yl]benzenesulfonate
• Standard InChI: InChI=1S/C22H17Cl2N5O6S2.Na/c1-13-21(22(30)29(27-13)19-11-18(24)20(12-17(19)23)37(33,34)35)26-25-15-8-5-9-16(10-15)36(31,32)28-14-6-3-2-4-7-14;/h2-12,21,28H,1H3,(H,33,34,35);/q;+1/p-1
• Standard InChI Key: CSZFHVQHDJJYJG-UHFFFAOYSA-M
• Isomeric SMILES: CC1=NN(C(=O)C1N=NC2=CC(=CC=C2)S(=O)(=O)NC3=CC=CC=C3)C4=CC(=C(C=C4Cl)S(=O)(=O)[O-])Cl.[Na+]
• SMILES: CC1=NN(C(=O)C1N=NC2=CC(=CC=C2)S(=O)(=O)NC3=CC=CC=C3)C4=CC(=C(C=C4Cl)S(=O)(=O)[O-])Cl.[Na+]
• Canonical SMILES: CC1=NN(C(=O)C1N=NC2=CC(=CC=C2)S(=O)(=O)NC3=CC=CC=C3)C4=CC(=C(C=C4Cl)S(=O)(=O)[O-])Cl.[Na+]

Introduction

Chemical Identity and Structure

C.I. Acid Yellow 172 is classified under the Color Index number 18969, indicating its standardized designation in the international color classification system. Its chemical identity is characterized by the following parameters:

Name: C.I. Acid Yellow 172, C.I. 18969
Molecular Structure: Single azo class
Molecular Formula: C₂₂H₁₆Cl₂N₅NaO₆S₂
Molecular Weight: 604.42 g/mol
CAS Registry Number: 15792-51-5
European Community (EC) Number: 239-896-5
IUPAC Name: Sodium 4-[4-[[3-(anilinosulphonyl)phenyl]azo]-4,5-dihydro-3-methyl-5-oxo-1H-pyrazol-1-yl]-2,5-dichlorobenzenesulphonate

The compound's molecular structure features a single azo linkage (-N=N-) connecting a substituted pyrazolone ring with a phenyl group bearing a sulfonamide moiety. This structural arrangement contributes to its yellow color and dyeing properties. The presence of two chlorine atoms and the sulfonic acid group in the benzene ring enhances the dye's solubility and binding affinity to fibers.

Physical and Chemical Properties

Physical Properties

C.I. Acid Yellow 172 appears as a yellow powder with specific properties conducive to its application in textile dyeing. Its physical characteristics include:

• Color: Yellow

• Physical State: Solid powder

• Solubility: Water-soluble (due to the sulfonic acid group presence)

• pH Sensitivity: Stable in acidic environments, which is characteristic of acid dyes

Chemical Reactivity

The chemical reactivity of C.I. Acid Yellow 172 is primarily determined by its functional groups:

• The sulfonic acid group provides water solubility and anionic character

• The azo linkage (-N=N-) contributes to its chromophoric properties

• The pyrazolone structure enhances color stability

• The sulfonamide moiety provides additional binding sites for interaction with fibers

These chemical features collectively contribute to the dye's affinity for protein and polyamide fibers, where it forms electrostatic and hydrogen bonds with the substrate materials.

Synthesis and Manufacturing Methods

The industrial production of C.I. Acid Yellow 172 involves a coupling reaction between two key chemical intermediates:

• 3-Aminobenzenesulfonamide diazo

• 2,5-Bichloro-4-(3-methyl-5-oxo-4,5-dihydropyrazol-1-yl)benzenesulfonic acid

This synthesis follows the classic diazotization-coupling pathway common in azo dye production:

• Diazotization: The primary amine (3-Aminobenzenesulfonamide) is converted to a diazonium salt using sodium nitrite in an acidic environment at low temperatures.

• Coupling Reaction: The diazonium salt reacts with the coupling component (the dichlorobenzene derivative) under controlled pH conditions.

• Isolation: The resulting dye is isolated through salting out, filtration, washing, and drying processes.

This synthetic approach allows for efficient production of the dye with reliable color properties and purity levels suitable for commercial textile applications.

Applications in Textile Industry

C.I. Acid Yellow 172 finds its primary applications in the textile sector, where it is valued for its excellent dyeing characteristics:

Fiber Applications

The dye demonstrates particular suitability for:

• Wool dyeing: Provides bright yellow shades with good color consistency

• Silk dyeing: Effective for both filament and spun silk products

• Polyamide fiber dyeing: Compatible with nylon and other synthetic polyamide materials

Textile Processing Methods

The dye can be applied through various textile processing techniques:

• Direct printing: Suitable for wool and silk fabric printing applications

• Exhaust dyeing: Commonly used in batch dyeing processes

• Continuous dyeing: Can be adapted for continuous processing lines

The versatility of application methods enhances the dye's commercial value and utility across different textile manufacturing operations.

Performance Characteristics

Fastness Properties

The performance of C.I. Acid Yellow 172 is characterized by its excellent fastness properties, which determine a dye's resistance to various environmental and usage conditions. The table below summarizes these important properties:

Standard	Light Fastness	Soaping	Perspiration Fastness	Oxygen Bleaching	Fastness to Seawater
	Fading	Stain	Fading	Stain	Fading
ISO	6-7	4	5	5	4

These ratings indicate:

• Excellent light fastness (6-7 on ISO scale), suggesting high resistance to fading upon exposure to light

• Good wash fastness with minimal color bleeding during washing

• Reasonable resistance to perspiration

• Good stability against oxygen bleaching processes

• Strong resistance to seawater exposure

Dyeing Properties

C.I. Acid Yellow 172 exhibits several beneficial dyeing characteristics:

• Levelness: Produces even, uniform coloration across the substrate

• Discharge properties: Performs well in discharge printing applications, where patterns are created by selectively removing color

• Migration: Limited tendency to migrate within the fiber during processing

• Build-up: Good ability to build deep shades when applied at higher concentrations

These properties make C.I. Acid Yellow 172 a valuable choice for applications requiring consistent coloration and specialized printing techniques.

Environmental Considerations

Removal Methods

Several methods have been investigated for removing acid dyes from wastewater:

• Adsorption: C.I. Acid Yellow 172 can be effectively adsorbed and removed by bentone, a modified clay material

• Electrocoagulation: Studies on similar acid azo dyes suggest electrocoagulation may be an effective treatment approach, though specific studies on Acid Yellow 172 reveal it may be more difficult to remove than some other acid dyes

• Advanced oxidation processes: These methods may be applicable for breaking down the azo linkage

Understanding these environmental aspects is crucial for developing sustainable practices in industries utilizing this dye.